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Compound of Interest

Compound Name: Drobuline

CAS No.: 58473-73-7

Cat. No.: B1218946

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Drobuline (also known as Drotaverine

hydrochloride). The following protocols are designed to ensure the highest level of safety by

providing a self-validating system of checks and procedures. Given the variability in reported

hazard information for this compound, this guide adopts a conservative approach,

recommending comprehensive protective measures to ensure user safety.

Hazard Assessment and Risk Mitigation
Drobuline is a compound for which safety classifications can vary between suppliers. While

some sources may classify it as non-hazardous, other Safety Data Sheets (SDS) indicate it

may be harmful if swallowed, cause skin and serious eye irritation, and may lead to respiratory

irritation[1][2][3]. Due to these potential risks, a thorough risk assessment is imperative before

any handling of this substance. The principle of ALARA (As Low As Reasonably Achievable)

should be applied to minimize exposure.

Key Identified Potential Hazards:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1218946#bc-rfq
https://www.benchchem.com/product/b1218946/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-drobuline
https://www.benchchem.com/product/b1218946/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-drobuline
https://cdn.caymanchem.com/cdn/msds/20944m.pdf
https://www.chemicalbull.com/images/product/MSDS-1636789030.pdf
https://file.medchemexpress.com/batch_PDF/HY-108974/Drotaverine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oral Toxicity: Harmful if swallowed[1][2][3][4].

Dermal and Eye Irritation: Can cause skin and serious eye irritation[1].

Respiratory Irritation: May cause respiratory irritation if inhaled[1].

Given these potential hazards, the following PPE and handling protocols are recommended to

establish a robust safety framework.

Core Personal Protective Equipment (PPE)
Requirements
The selection of appropriate PPE is the most critical step in mitigating the risks associated with

Drobuline. The following table summarizes the minimum PPE requirements for handling this

compound.
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PPE Component Specification Rationale for Use

Gloves

Double gloving with

chemotherapy-tested nitrile

gloves.

Prevents dermal absorption

and contamination. Double

gloving provides an additional

barrier in case of a breach in

the outer glove. Change

gloves every 30 minutes or

immediately if contaminated[5].

Gown

Disposable, long-sleeved,

back-closing gown made of a

low-lint, impervious material.

Protects the body from

splashes and aerosolized

particles. A back-closing gown

provides better protection for

the front of the body.

Eye Protection
Tightly fitting safety goggles or

a full-face shield.

Protects the eyes from

splashes and airborne

particles. Standard safety

glasses are not sufficient.

Respiratory Protection

An N95 respirator is

recommended, especially

when handling powders or

creating aerosols.

Minimizes the risk of inhaling

aerosolized particles of the

compound. Surgical masks do

not provide adequate

respiratory protection from

chemical exposure[6].

Shoe Covers
Disposable, skid-resistant shoe

covers.

Prevents the tracking of

contaminants out of the

handling area.

Procedural Guidance: Donning and Doffing of PPE
The correct sequence of putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination.

Donning Procedure
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Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand

sanitizer.

Gown: Put on the gown, ensuring it is securely tied at the back.

Mask/Respirator: Place the N95 respirator over your nose and mouth, ensuring a tight seal.

Goggles/Face Shield: Put on the safety goggles or face shield.

Gloves: Don the first pair of gloves, pulling the cuffs over the sleeves of the gown. Don the

second pair of gloves over the first.

Doffing Procedure
Outer Gloves: Remove the outer pair of gloves.

Gown and Inner Gloves: Remove the gown by untying it and rolling it down from the

shoulders, turning it inside out. Remove the inner pair of gloves at the same time, ensuring

the gown and gloves are handled as a single contaminated unit.

Hand Hygiene: Perform hand hygiene.

Goggles/Face Shield: Remove eye protection from the back to the front.

Mask/Respirator: Remove the respirator without touching the front.

Hand Hygiene: Perform final hand hygiene.

Experimental Workflow: PPE Donning and Doffing
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Donning Sequence

Doffing Sequence

Hand Hygiene Gown Respirator Goggles/
Face Shield Gloves (Double)

Remove Outer Gloves Remove Gown &
Inner Gloves Hand Hygiene Remove Goggles/

Face Shield Remove Respirator Final Hand Hygiene

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing of PPE.

Spill and Exposure Management
In the event of a spill or personal exposure, immediate and correct action is critical.

Spill Response
Evacuate and Alert: Evacuate the immediate area and alert others.

Containment: If safe to do so, use a chemical spill kit to contain the spill. For powdered

Drobuline, cover with a damp cloth to prevent it from becoming airborne.

Cleanup: Wear appropriate PPE. Use absorbent pads to clean up liquid spills. For powder

spills, gently scoop the material into a designated waste container.

Decontamination: Clean the spill area with an appropriate decontaminating solution, followed

by water.

Disposal: Dispose of all cleanup materials as hazardous waste.

Personal Exposure Protocol
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.
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Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention[7].

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention[3].

Operational and Disposal Plans
A clear plan for the handling and disposal of Drobuline is essential for laboratory safety and

environmental protection.

Handling and Storage
Handle Drobuline in a designated area, such as a chemical fume hood or a biological safety

cabinet, to minimize aerosol generation[2].

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. Keep the container tightly sealed[2][4].

Disposal of Drobuline and Contaminated Materials
Waste Drobuline: Unused or expired Drobuline should be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations. Do not dispose of it

in the regular trash or down the drain[8][9].

Contaminated PPE: All used PPE, including gloves, gowns, and shoe covers, should be

considered contaminated and disposed of in a designated hazardous waste container[5].

Sharps: Any sharps contaminated with Drobuline must be disposed of in a designated

sharps container.

General Guidance: For non-hazardous drug waste, it may be acceptable to mix the

substance with an unappealing material like coffee grounds or cat litter, place it in a sealed

bag, and dispose of it in the household trash[10]. However, given the potential hazards of

Drobuline, it is more prudent to follow protocols for hazardous pharmaceutical waste
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disposal. Many pharmacies offer take-back programs for unwanted medicines, which is a

safe disposal option.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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